2-(2-carboxyphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
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Description
2-(2-Carboxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid is a complex organic compound known for its unique structure and diverse applications. This compound is characterized by the presence of carboxyphenyl and isoindolinecarboxylic acid groups, which contribute to its distinct chemical properties.
Properties
Molecular Formula |
C16H9NO6 |
|---|---|
Molecular Weight |
311.24 g/mol |
IUPAC Name |
2-(2-carboxyphenyl)-1,3-dioxoisoindole-5-carboxylic acid |
InChI |
InChI=1S/C16H9NO6/c18-13-9-6-5-8(15(20)21)7-11(9)14(19)17(13)12-4-2-1-3-10(12)16(22)23/h1-7H,(H,20,21)(H,22,23) |
InChI Key |
XMQRNZMDODXLDW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-Carboxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid typically involves multi-step organic reactions. One common method includes the reaction of 2-carboxybenzaldehyde with phthalic anhydride under acidic conditions to form the intermediate compound, which is then subjected to further reactions to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments are crucial to achieving efficient production.
Chemical Reactions Analysis
Types of Reactions
2-(2-Carboxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups, leading to new compounds.
Substitution: Substitution reactions, particularly electrophilic aromatic substitution, are common due to the presence of aromatic rings.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to facilitate the desired transformations.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylated derivatives, while reduction can produce alcohols or amines.
Scientific Research Applications
2-(2-Carboxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: The compound’s derivatives are explored for their potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research into its pharmacological effects is ongoing, with some derivatives showing promise as therapeutic agents.
Industry: It is utilized in the development of new materials and as a precursor in various chemical processes
Mechanism of Action
The mechanism of action of 2-(2-Carboxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its observed biological effects. For instance, it may interfere with quorum sensing in bacteria, reducing their virulence .
Comparison with Similar Compounds
Similar Compounds
2-Carboxyphenyl phosphate: Used as a substrate for enzyme assays and has anti-inflammatory properties.
Bis(2-carboxyphenyl) succinate: Known for its plant-protection properties and ability to inhibit bacterial virulence.
Uniqueness
2-(2-Carboxyphenyl)-1,3-dioxo-5-isoindolinecarboxylic acid stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and biological activity
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
